Cas no 885279-52-7 (Methyl 7-bromo-1H-indazole-3-carboxylate)

• Product Name: Methyl 7-bromo-1H-indazole-3-carboxylate
• CAS No: 885279-52-7
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD07371616
• CID: 711659
• PubChem ID: 53408639
• Update Time: 2024-12-09

Methyl 7-bromo-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-bromo-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 7-bromo-, methyl ester
• methyl 7-bromo-2H-indazole-3-carboxylate
• QC-8116
• Methyl 7-bromo-1H-indazole-3-carboxylate (ACI)
• DTXSID80696369
• METHYL7-BROMO-1H-INDAZOLE-3-CARBOXYLATE
• CS-0048917
• AKOS016004539
• SCHEMBL18512242
• AS-34500
• 885279-52-7
• PB32497
• DB-077811
• SY240431
• MFCD07371616

• MDL： MFCD07371616
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)8-5-3-2-4-6(10)7(5)11-12-8/h2-4H,1H3,(H,11,12)
• InChI Key： ZWIGZYXFNSNWME-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=C(C=CC=2)Br)NN=1)OC

Computed Properties

• Exact Mass: 253.96900
• Monoisotopic Mass: 253.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.4
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.71
• Boiling Point: 399.674°C at 760 mmHg
• Flash Point: 195.516°C
• Refractive Index: 1.676
• PSA: 54.98000
• LogP: 2.11200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles